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Compound of Interest

Compound Name: RhoNox-1

Cat. No.: B14079859 Get Quote

For researchers, scientists, and drug development professionals utilizing RhoNox-1, a

fluorescent probe for the specific detection of divalent iron ions, adherence to proper disposal

protocols is paramount for maintaining a safe and compliant laboratory environment.[1][2][3][4]

[5] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for RhoNox-1
is not readily available in the public domain, established principles of chemical waste

management provide a clear framework for its safe disposal. This guide offers essential, step-

by-step information to ensure the responsible handling and disposal of RhoNox-1 waste.

Essential Safety and Handling Information
RhoNox-1 is typically supplied as a solid and dissolved in dimethyl sulfoxide (DMSO) to create

a stock solution.[1][2][3][5] Both the compound itself and the solvent require careful handling

and disposal as chemical waste. It is crucial to treat all materials that have come into contact

with RhoNox-1, including stock solutions, working solutions, and contaminated labware (e.g.,

pipette tips, tubes, gloves), as hazardous waste.

Quantitative Data and Chemical Properties
A summary of the key quantitative data for RhoNox-1 is provided in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₈H₃₀N₂O₄ [5]

Molecular Weight 458.55 g/mol [5]

Excitation Wavelength (Ex) ~540 nm [1][2][3][5][6]

Emission Wavelength (Em) ~575 nm [1][2][3][5][6]

Appearance Solid [4]

Common Solvent Dimethyl sulfoxide (DMSO) [1][2][3][4][5]

Storage Temperature (Solid)
≤ -20°C, desiccated and

protected from light
[4]

Storage Temperature (Stock

Solution)

-80°C (up to 6 months); -20°C

(up to 1 month), protected from

light

[1]

Experimental Protocols: A Note on Disposal
While detailed experimental protocols for the use of RhoNox-1 are available from suppliers,

they do not typically include disposal procedures.[1][2][3][5][6] The following disposal plan is

based on general best practices for laboratory chemical waste.

Step-by-Step Disposal Plan for RhoNox-1
1. Waste Segregation and Collection:

Liquid Waste:

All solutions containing RhoNox-1, including unused working solutions and supernatant

from cell-based assays, should be collected in a designated, leak-proof, and chemically

compatible waste container.

Given that DMSO is the solvent, the waste container should be suitable for organic solvent

waste.

Do not mix RhoNox-1 waste with other incompatible waste streams.
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Solid Waste:

All labware that has come into contact with RhoNox-1, such as pipette tips, microfuge

tubes, and gloves, should be collected in a separate, clearly labeled container for solid

chemical waste.

These items should be considered chemically contaminated and not be disposed of in

regular or biohazardous trash.

2. Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "RhoNox-
1," the solvent "Dimethyl Sulfoxide," and the approximate concentration and quantity.

Follow your institution's specific labeling requirements.

3. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Store in a well-ventilated area, away from sources of ignition, as DMSO is combustible.

4. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Do not pour RhoNox-1 solutions down the drain.

The primary method for the final disposal of organic solvent waste is typically incineration by

a licensed waste management facility.

Mandatory Visualizations
Logical Workflow for RhoNox-1 Disposal
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Waste Generation
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Label Container:
'Hazardous Waste - RhoNox-1 in DMSO'
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A flowchart illustrating the proper disposal workflow for RhoNox-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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